Cas no 54767-03-2 (Thiourea, N'-(3-hydroxyphenyl)-N,N-dimethyl-)

• Product name: Thiourea, N'-(3-hydroxyphenyl)-N,N-dimethyl-
• CAS No: 54767-03-2
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 353733
• PubChem ID: 5368133

Thiourea, N'-(3-hydroxyphenyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N'-(3-hydroxyphenyl)-N,N-dimethyl-
• 3-(3-hydroxyphenyl)-1,1-dimethylthiourea
• Thiourea, 1-(3-hydroxyphenyl)-3,3-dimethyl-
• DTXSID60418647
• N'-(3-Hydroxyphenyl)-N,N-dimethylthiourea #
• SCHEMBL11775744
• 1-(meta-hydroxyphenyl)-3,3-dimethyl-2-thiourea
• 54767-03-2
• 1,1-dimethyl-3-(meta-hydroxyphenyl)-2-thiourea

• Inchi： InChI=1S/C9H12N2OS/c1-11(2)9(13)10-7-4-3-5-8(12)6-7/h3-6,12H,1-2H3,(H,10,13)
• InChI Key： UOBFDJSGMUWSSS-UHFFFAOYSA-N
• SMILES： CN(C(NC1=CC=CC(O)=C1)=S)C

Computed Properties

• Exact Mass: 196.06716
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 35.5